Cas no 1806266-11-4 (Ethyl 5-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate)
Ethyl 5-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate
-
- Inchi: 1S/C10H9BrF3NO4/c1-2-18-9(17)6-8(19-10(12,13)14)7(16)5(3-11)4-15-6/h4H,2-3H2,1H3,(H,15,16)
- InChI Key: ZUAJWOLDFMDHMI-UHFFFAOYSA-N
- SMILES: BrCC1=CNC(C(=O)OCC)=C(C1=O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 456
- XLogP3: 2.5
- Topological Polar Surface Area: 64.599
Ethyl 5-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029093103-1g |
Ethyl 5-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate |
1806266-11-4 | 97% | 1g |
$1,564.50 | 2022-03-31 |
Ethyl 5-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on Ethyl 5-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate
Comprehensive Analysis of Ethyl 5-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806266-11-4)
In the realm of pharmaceutical intermediates and specialty chemicals, Ethyl 5-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806266-11-4) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its pyridine core, bromomethyl substitution, and trifluoromethoxy group, serves as a critical building block in drug discovery and agrochemical synthesis. Researchers and industry professionals frequently search for its synthetic routes, physicochemical properties, and potential derivatives, reflecting its growing importance in modern chemistry.
The molecular structure of Ethyl 5-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate combines multiple functional groups, enabling diverse reactivity. The presence of a bromomethyl moiety facilitates nucleophilic substitutions, making it valuable for constructing complex molecules. Meanwhile, the trifluoromethoxy group enhances metabolic stability and lipophilicity, traits highly sought after in bioactive compounds. Recent trends in AI-driven drug design and green chemistry have further amplified interest in this compound, as it aligns with demands for sustainable and efficient synthetic methodologies.
From a practical standpoint, CAS No. 1806266-11-4 is often explored for its role in developing kinase inhibitors and antiviral agents, addressing global health challenges such as emerging infectious diseases. Its ethyl ester functionality also allows for straightforward derivatization, enabling researchers to tailor properties like solubility and bioavailability. Common queries include its stability under various conditions, commercial availability, and scalable synthesis, highlighting its relevance in both academic and industrial settings.
Environmental and regulatory considerations are increasingly shaping the discourse around specialty chemicals like Ethyl 5-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate. Innovations in catalytic bromination and waste minimization techniques are being applied to its production, reflecting broader shifts toward sustainable manufacturing. Additionally, computational tools such as molecular docking and QSAR modeling are being leveraged to predict its interactions and optimize its applications, bridging the gap between theoretical and applied chemistry.
In summary, Ethyl 5-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806266-11-4) exemplifies the intersection of innovation and utility in chemical research. Its multifaceted reactivity, combined with evolving synthetic strategies, positions it as a cornerstone in the development of next-generation therapeutics and functional materials. As the scientific community continues to explore its potential, this compound remains a focal point for advancements in medicinal chemistry and material science.
1806266-11-4 (Ethyl 5-(bromomethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)